Cas no 834155-05-4 (4-Piperidinone, 3-butyl-1-(2-phenylethyl)-)

• Product name: 4-Piperidinone, 3-butyl-1-(2-phenylethyl)-
• CAS No: 834155-05-4
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 671686
• PubChem ID: 68685606

4-Piperidinone, 3-butyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3-butyl-1-(2-phenylethyl)-
• 3-butyl-1-(2-phenylethyl)piperidin-4-one
• 834155-05-4
• DTXSID40738810
• SCHEMBL3548303
• WPURZZDWDZTFQS-UHFFFAOYSA-N
• 3-Butyl-1-phenethyl-piperidine-4-one

• Inchi： InChI=1S/C17H25NO/c1-2-3-9-16-14-18(13-11-17(16)19)12-10-15-7-5-4-6-8-15/h4-8,16H,2-3,9-14H2,1H3
• InChI Key： WPURZZDWDZTFQS-UHFFFAOYSA-N
• SMILES： CCCCC1CN(CCC1=O)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų